Cas no 1889729-56-9 (3-(4-hydroxy-3-methoxyphenyl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(4-hydroxy-3-methoxyphenyl)-2,2-dimethylpropanoic acid
• CAS No: 1889729-56-9
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 6546786
• PubChem ID: 67132269
• Update Time: 2025-06-12

3-(4-hydroxy-3-methoxyphenyl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-hydroxy-3-methoxyphenyl)-2,2-dimethylpropanoic acid
• EN300-1836750
• 1889729-56-9
• SCHEMBL1716459

• Inchi： 1S/C12H16O4/c1-12(2,11(14)15)7-8-4-5-9(13)10(6-8)16-3/h4-6,13H,7H2,1-3H3,(H,14,15)
• InChI Key： OGNRDMQKBUOBHE-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)CC1C=CC(=C(C=1)OC)O)=O

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(4-hydroxy-3-methoxyphenyl)-2,2-dimethylpropanoic acid

Comprehensive Overview of 3-(4-hydroxy-3-methoxyphenyl)-2,2-dimethylpropanoic acid (CAS No. 1889729-56-9): Properties, Applications, and Research Insights

In the realm of organic chemistry and pharmaceutical research, 3-(4-hydroxy-3-methoxyphenyl)-2,2-dimethylpropanoic acid (CAS No. 1889729-56-9) has garnered significant attention due to its unique structural features and potential biological activities. This compound, characterized by a methoxyphenyl moiety and a dimethylpropanoic acid backbone, is often studied for its role in antioxidant and anti-inflammatory applications. Researchers and industry professionals frequently search for terms like "CAS 1889729-56-9 uses," "3-(4-hydroxy-3-methoxyphenyl) synthesis," and "dimethylpropanoic acid derivatives," reflecting its relevance in both academic and industrial settings.

The molecular structure of 3-(4-hydroxy-3-methoxyphenyl)-2,2-dimethylpropanoic acid incorporates a hydroxyl group and a methoxy group on the aromatic ring, which are critical for its interactions with biological targets. These functional groups are often associated with bioavailability and metabolic stability, making the compound a subject of interest in drug discovery. Recent studies have explored its potential as a precursor for neuroprotective agents, aligning with the growing demand for natural product-inspired therapeutics. Searches such as "neuroprotective effects of methoxyphenyl compounds" and "natural antioxidants in drug development" highlight the public's curiosity about its applications.

From a synthetic perspective, CAS No. 1889729-56-9 is often synthesized via esterification or Grignard reactions, with researchers optimizing yields and purity for scalable production. The compound's logP value and solubility profile are frequently discussed in forums, as these properties influence its formulation in cosmeceuticals and dietary supplements. Keywords like "solubility enhancement techniques for carboxylic acids" and "cosmeceutical formulations with phenolic acids" underscore its cross-disciplinary appeal.

Environmental and regulatory considerations also play a role in the discourse around 3-(4-hydroxy-3-methoxyphenyl)-2,2-dimethylpropanoic acid. With increasing emphasis on green chemistry, methods such as enzymatic catalysis and microwave-assisted synthesis are being explored to reduce waste and energy consumption. Queries like "sustainable synthesis of dimethylpropanoic acid derivatives" reflect this trend. Additionally, its GRAS (Generally Recognized as Safe) status in certain applications has spurred interest in its use in functional foods and beverage fortification.

In conclusion, 3-(4-hydroxy-3-methoxyphenyl)-2,2-dimethylpropanoic acid (CAS No. 1889729-56-9) represents a versatile compound with broad implications in pharmaceuticals, cosmetics, and nutraceuticals. Its structural motifs and functional groups continue to inspire innovations, while its alignment with sustainability goals and consumer health trends ensures its enduring relevance. As research progresses, this compound is poised to remain a focal point in the search for bioactive molecules with real-world impact.